Cas no 1270378-19-2 (3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE)

3-Amino-3-[2-fluoro-4-(trifluoromethyl)phenyl]propanenitrile is a fluorinated aromatic compound featuring both amino and nitrile functional groups, making it a versatile intermediate in organic synthesis. Its structure, incorporating a trifluoromethyl and a fluorine substituent on the phenyl ring, enhances its utility in pharmaceutical and agrochemical applications, where such motifs are valued for their metabolic stability and lipophilicity. The presence of the nitrile group allows for further derivatization, while the amino group provides a handle for additional modifications. This compound is particularly useful in the development of bioactive molecules, offering synthetic flexibility and potential for high selectivity in target interactions.
3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE structure
1270378-19-2 structure
Product Name:3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
CAS No:1270378-19-2
MF:C10H8F4N2
MW:232.177536010742
CID:5583291
PubChem ID:129945262
Update Time:2025-10-29

3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

    • 3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE
    • Benzenepropanenitrile, β-amino-2-fluoro-4-(trifluoromethyl)-
    • 1270378-19-2
    • N14969
    • Inchi: 1S/C10H8F4N2/c11-8-5-6(10(12,13)14)1-2-7(8)9(16)3-4-15/h1-2,5,9H,3,16H2
    • InChI Key: PKKGBLKGSHJPGL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)C=CC=1C(CC#N)N

Computed Properties

  • Exact Mass: 232.06236091g/mol
  • Monoisotopic Mass: 232.06236091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • Boiling Point: 310.7±37.0 °C(Predicted)
  • pka: 5.91±0.10(Predicted)

3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1844461-1g
3-Amino-3-[2-fluoro-4-(trifluoromethyl)phenyl]propanenitrile
1270378-19-2 98%
1g
¥4645.00 2024-08-09

3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE Related Literature

Additional information on 3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE

Recent Advances in the Study of 3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS: 1270378-19-2)

The compound 3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE (CAS: 1270378-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure and nitrile functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of interest is the role of this compound as a building block in the synthesis of more complex bioactive molecules. Researchers have reported its utility in the preparation of heterocyclic compounds, which are often pivotal in drug discovery. The presence of both amino and nitrile groups provides multiple sites for chemical modifications, enabling the creation of diverse derivatives with tailored biological activities. Recent synthetic methodologies have emphasized greener and more efficient routes to produce this compound, reducing the environmental impact and improving yield.

In terms of biological activity, preliminary studies suggest that 3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of kinases that play a critical role in cellular signaling processes. These findings open new avenues for the development of anti-inflammatory and anti-cancer therapies. Moreover, its pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under investigation to assess its suitability as a drug candidate.

Another noteworthy aspect is the compound's potential application in central nervous system (CNS) disorders. Recent in vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a crucial factor for CNS-targeted therapeutics. Researchers are exploring its effects on neurotransmitter systems, with preliminary data indicating possible applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further studies are required to fully understand its mechanism of action and therapeutic window.

The safety profile of 3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE is also a critical area of research. Recent toxicological assessments have provided insights into its acute and chronic effects, with results suggesting a favorable safety margin at therapeutic doses. These studies are essential for advancing the compound into preclinical and clinical trials. Regulatory considerations, including compliance with Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP), are being addressed to ensure its suitability for further development.

In conclusion, 3-AMINO-3-[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANENITRILE represents a promising candidate in the field of medicinal chemistry. Its versatile chemical structure, combined with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Ongoing research aims to further elucidate its therapeutic potential and optimize its properties for clinical use. The scientific community eagerly anticipates future findings that will build upon these initial discoveries.

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